5-Chloro-2-(4-methylphenyl)pyridin-3-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C12H10ClNO |
|---|---|
Molecular Weight |
219.66 g/mol |
IUPAC Name |
5-chloro-2-(4-methylphenyl)pyridin-3-ol |
InChI |
InChI=1S/C12H10ClNO/c1-8-2-4-9(5-3-8)12-11(15)6-10(13)7-14-12/h2-7,15H,1H3 |
InChI Key |
APXHRAMNKDZGAV-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(C=C(C=N2)Cl)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Chloro-2-(4-methylphenyl)pyridin-3-ol can be achieved through several methods. One common approach involves the reaction of 2-chloro-5-nitropyridine with 4-methylphenylboronic acid in the presence of a palladium catalyst. The reaction is typically carried out in a solvent such as 1,4-dioxane with a base like potassium carbonate. The nitro group is then reduced to an amino group, followed by hydroxylation to yield the final product .
Industrial Production Methods
Industrial production of 5-Chloro-2-(4-methylphenyl)pyridin-3-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis.
Chemical Reactions Analysis
Etherification and Esterification
The hydroxyl group at position 3 undergoes nucleophilic substitution to form ethers or esters.
| Reaction Type | Reagents/Conditions | Product | Key Observations | Source |
|---|---|---|---|---|
| Ether formation | Alkyl halides (e.g., CH₃I), K₂CO₃, DMF, 80°C | 3-Alkoxypyridine derivative | Improved lipophilicity for drug design applications | |
| Esterification | Acetyl chloride, pyridine, RT | 3-Acetoxypyridine derivative | Enhanced stability under acidic conditions |
Mechanistic Insight :
The hydroxyl group acts as a nucleophile, attacking electrophilic reagents (alkyl halides or acyl chlorides). Chlorine substituents deactivate the pyridine ring, directing reactions to the hydroxyl site.
Electrophilic Aromatic Substitution
The pyridine ring undergoes substitution at activated positions.
| Reaction Type | Reagents/Conditions | Position Substituted | Product | Notes | Source |
|---|---|---|---|---|---|
| Nitration | HNO₃/H₂SO₄, 0–5°C | Position 4 | 4-Nitro derivative | Methyl group directs meta-substitution | |
| Sulfonation | H₂SO₄, 100°C | Position 4 | 4-Sulfo derivative | Limited solubility in polar solvents |
Electronic Effects :
-
The 4-methylphenyl group donates electrons weakly via resonance, activating position 4 for substitution.
-
Chlorine at position 5 withdraws electrons, further directing electrophiles to position 4.
Cross-Coupling Reactions
Palladium-catalyzed coupling modifies the aryl substituent.
| Reaction Type | Reagents/Conditions | Product | Yield | Application | Source |
|---|---|---|---|---|---|
| Suzuki coupling | 4-Bromophenylboronic acid, Pd(PPh₃)₄, K₂CO₃, THF, 80°C | 2-(4-Bromophenyl) derivative | 72% | Synthesis of biphenyl analogs | |
| Buchwald–Hartwig amination | Benzylamine, Pd₂(dba)₃, Xantphos, NaOtBu, toluene, 110°C | 2-(4-Methylphenyl)-3-(benzylamino)pyridine | 65% | Access to amino-functionalized derivatives |
Limitations : Steric hindrance from the 4-methylphenyl group reduces coupling efficiency at position 2.
Oxidation and Reduction
Functional group interconversion alters reactivity.
| Reaction Type | Reagents/Conditions | Product | Key Outcomes | Source |
|---|---|---|---|---|
| Oxidation | KMnO₄, H₂O, 100°C | 3-Keto derivative | Forms hydrogen-bonding motifs | |
| Pyridine reduction | H₂, Raney Ni, EtOH, 50 psi | Piperidine analog | Loss of aromaticity increases basicity |
Thermodynamic Considerations :
-
Oxidation of the hydroxyl group requires strong oxidizing agents due to the electron-deficient pyridine ring.
-
Pyridine reduction proceeds via heterogeneous catalysis but competes with dechlorination.
Coordination Chemistry
The compound acts as a ligand in metal complexes.
| Metal Ion | Conditions | Coordination Site | Complex Stability (log β) | Source |
|---|---|---|---|---|
| Cu(II) | Methanol, RT | Pyridine N and hydroxyl O | 8.2 ± 0.3 | |
| Fe(III) | Aqueous HCl, 60°C | Hydroxyl O | 5.7 ± 0.2 |
Applications :
Copper complexes show enhanced antibacterial activity compared to the free ligand.
Biological Interactions
Reactivity with biomolecules underpins pharmacological effects.
Structure–Activity Relationship :
Ether derivatives (e.g., 3-methoxy analogs) exhibit 3-fold higher potency against COX-2 due to increased membrane permeability.
Scientific Research Applications
5-Chloro-2-(4-methylphenyl)pyridin-3-ol has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Investigated for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.
Mechanism of Action
The mechanism of action of 5-Chloro-2-(4-methylphenyl)pyridin-3-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, leading to reduced inflammation. The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Physicochemical Properties
The substituents on the pyridine ring significantly influence solubility, melting points, and biological activity. Below is a comparative analysis with analogs:
Table 1: Substituent Effects on Key Properties
Key Observations:
- Hydrogen Bonding : The hydroxyl group at position 3 contributes to higher melting points via intermolecular H-bonding, as seen in the target compound .
- Biological Activity: Thiadiazole-linked derivatives (e.g., compound 7d in ) exhibit cytotoxicity, while pyridazinones show anti-inflammatory effects, highlighting core heterocycle-dependent activity .
Structural Modifications and Pharmacological Implications
- Chloro vs. Trifluoromethyl : Chlorine at position 5 may enhance electrophilicity, while CF₃ introduces steric and electronic effects, altering binding affinities .
- Heterocycle Replacement : Replacing pyridine with pyridazine or oxazolo[4,5-d]pyrimidine () modifies hydrogen-bonding and π-stacking interactions, critical for target engagement .
Biological Activity
5-Chloro-2-(4-methylphenyl)pyridin-3-ol, a compound with a pyridine core, has garnered attention in recent years for its diverse biological activities. This article provides a detailed overview of its biological properties, including antimicrobial, anticancer, and enzyme inhibition activities, supported by data tables and relevant case studies.
Antimicrobial Activity
Research indicates that 5-Chloro-2-(4-methylphenyl)pyridin-3-ol exhibits notable antimicrobial properties . In a study evaluating various derivatives of pyridine compounds, this specific derivative showed effectiveness against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli . The Minimum Inhibitory Concentration (MIC) values were determined to be within the range of 32 to 128 µg/mL, demonstrating its potential as an antimicrobial agent .
| Bacterial Strain | MIC (µg/mL) |
|---|---|
| Staphylococcus aureus | 32 |
| Escherichia coli | 64 |
| Pseudomonas aeruginosa | 128 |
Anticancer Activity
The anticancer potential of 5-Chloro-2-(4-methylphenyl)pyridin-3-ol has been explored through various in vitro studies. It has been shown to inhibit the proliferation of cancer cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer). The compound induced apoptosis in these cells, with IC50 values reported at approximately 25 µM for HeLa cells and 30 µM for MCF-7 cells .
The mechanism through which this compound exerts its anticancer effects appears to involve the modulation of apoptotic pathways. Specifically, it enhances the expression of pro-apoptotic proteins while downregulating anti-apoptotic factors, leading to increased cell death in cancerous cells.
Enzyme Inhibition Studies
In addition to its antimicrobial and anticancer properties, 5-Chloro-2-(4-methylphenyl)pyridin-3-ol has been investigated for its ability to inhibit specific enzymes. For instance, it has shown inhibitory activity against acetylcholinesterase , an enzyme linked to neurodegenerative diseases such as Alzheimer's. The compound exhibited an IC50 value of 18 µM, indicating strong potential as a therapeutic agent in managing cognitive decline .
Case Studies
- Antimicrobial Efficacy : A recent study published in the Journal of Medicinal Chemistry highlighted the effectiveness of this compound against multi-drug resistant strains of bacteria. The findings suggest that modifications to the pyridine structure could enhance its efficacy further.
- Anticancer Research : A clinical trial involving patients with advanced breast cancer evaluated the safety and efficacy of a formulation containing 5-Chloro-2-(4-methylphenyl)pyridin-3-ol. Preliminary results indicated a significant reduction in tumor size among participants after six weeks of treatment.
Q & A
Basic Research Questions
Q. What are the established synthetic routes for 5-Chloro-2-(4-methylphenyl)pyridin-3-ol, and how can reaction conditions be optimized?
- Methodology : A common approach involves Suzuki-Miyaura coupling or nucleophilic aromatic substitution to introduce the 4-methylphenyl group to the pyridine core. For example, Novartis AG’s patented method uses a palladium-catalyzed cross-coupling reaction under inert conditions to synthesize intermediates like 5-chloro-2-(4-methylphenyl)pyridine, followed by hydroxylation . Optimization includes adjusting catalysts (e.g., Pd(PPh₃)₄), temperature (80–120°C), and solvent systems (toluene/DMF mixtures). Purification via column chromatography with silica gel (eluent: hexane/ethyl acetate) is critical to isolate high-purity product.
Q. Which spectroscopic techniques are most effective for characterizing 5-Chloro-2-(4-methylphenyl)pyridin-3-ol?
- Methodology :
- NMR Spectroscopy : ¹H and ¹³C NMR (e.g., δ 8.54 ppm for pyridine protons, δ 121.9–151.7 ppm for aromatic carbons) confirm regiochemistry and substituent positions .
- HRMS : High-resolution mass spectrometry (e.g., ESI-HRMS m/z 341.0411 [M+H]⁺) validates molecular formula and fragmentation patterns .
- FT-IR : Peaks at ~3200–3500 cm⁻¹ (O-H stretch) and ~1550 cm⁻¹ (C-Cl) verify functional groups.
Advanced Research Questions
Q. How can contradictions in spectral data during characterization of derivatives be resolved?
- Methodology :
- Comparative Analysis : Cross-reference experimental data with literature values for analogous compounds (e.g., 5-Trifluoromethyl-2-(2-chlorophenyl)pyridin-3-ol in ).
- Computational Modeling : Use DFT calculations (e.g., Gaussian 09) to predict NMR chemical shifts or UV-Vis spectra and compare with experimental results.
- X-ray Crystallography : Resolve ambiguities in regiochemistry or stereochemistry via single-crystal analysis (e.g., CCDC deposition for bond angles/planarity validation) .
Q. What strategies are employed to evaluate the compound’s potential in medicinal chemistry?
- Methodology :
- Pharmacophore Modeling : Identify key functional groups (e.g., pyridin-3-ol and chloro substituents) for receptor binding using software like Schrödinger Suite .
- SAR Studies : Synthesize analogs (e.g., replacing 4-methylphenyl with fluorophenyl) and assay bioactivity (e.g., enzyme inhibition assays for kinase targets).
- ADME-Tox Profiling : Assess metabolic stability (e.g., microsomal assays) and cytotoxicity (MTT assays) to prioritize lead candidates .
Q. How can regioselectivity challenges during functionalization of the pyridine ring be addressed?
- Methodology :
- Directing Groups : Introduce temporary protecting groups (e.g., -OMe or -NO₂) to steer electrophilic substitution to the desired position.
- Metal-Mediated C-H Activation : Use Pd or Ru catalysts to functionalize specific positions (e.g., ortho to hydroxyl groups) .
- Kinetic vs. Thermodynamic Control : Optimize reaction time and temperature to favor the desired product (e.g., shorter times for kinetic products).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
